![molecular formula C25H30N2O4 B2393295 1-(2-(dimethylamino)ethyl)-3-hydroxy-4-(4-methylbenzoyl)-5-(4-propoxyphenyl)-1H-pyrrol-2(5H)-one CAS No. 615271-04-0](/img/structure/B2393295.png)
1-(2-(dimethylamino)ethyl)-3-hydroxy-4-(4-methylbenzoyl)-5-(4-propoxyphenyl)-1H-pyrrol-2(5H)-one
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Description
1-(2-(dimethylamino)ethyl)-3-hydroxy-4-(4-methylbenzoyl)-5-(4-propoxyphenyl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C25H30N2O4 and its molecular weight is 422.525. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Material Science
Research in chemical synthesis, particularly focusing on the creation of complex organic molecules, plays a critical role in developing new materials with specific properties. The compound could be of interest in studies aimed at exploring new synthetic pathways or creating novel materials with unique optical, electronic, or mechanical properties. For instance, studies on the synthesis of isoxazolone derivatives show significant biological and medicinal properties, indicating a potential area of application for complex organic molecules in material science (Laroum et al., 2019) Laroumetal.,2019.
Biomedical Applications
Complex organic compounds often find applications in biomedical research, such as in the design of drugs, imaging agents, or as part of studies into the biochemical processes within living organisms. The detailed structure of the compound suggests potential for investigation into its interaction with biological molecules, its pharmacokinetics, or its use as a precursor in the synthesis of biologically active molecules. The development of amyloid imaging ligands for Alzheimer's disease, for example, highlights the importance of organic compounds in biomedical imaging and diagnostics (Nordberg, 2007) Nordberg,2007.
Environmental Science
The study and development of organic compounds also extend to environmental science, where they can be used in the detection, analysis, and removal of pollutants. The compound could be part of research aimed at creating more efficient sensors or filters for water and air purification systems. Research on parabens and their environmental impact illustrates the significance of organic chemical research in understanding and mitigating the effects of industrial chemicals on ecosystems (Haman et al., 2015) Hamanetal.,2015.
properties
IUPAC Name |
(4E)-1-[2-(dimethylamino)ethyl]-4-[hydroxy-(4-methylphenyl)methylidene]-5-(4-propoxyphenyl)pyrrolidine-2,3-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H30N2O4/c1-5-16-31-20-12-10-18(11-13-20)22-21(23(28)19-8-6-17(2)7-9-19)24(29)25(30)27(22)15-14-26(3)4/h6-13,22,28H,5,14-16H2,1-4H3/b23-21+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHIQDIDSQGGZKD-XTQSDGFTSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=CC=C(C=C1)C2C(=C(C3=CC=C(C=C3)C)O)C(=O)C(=O)N2CCN(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCOC1=CC=C(C=C1)C2/C(=C(/C3=CC=C(C=C3)C)\O)/C(=O)C(=O)N2CCN(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H30N2O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.